Cas no 1396685-27-0 (1-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonan-2-yl}-2-4-(propane-2-sulfonyl)phenylethan-1-one)

• Product Name: 1-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonan-2-yl}-2-4-(propane-2-sulfonyl)phenylethan-1-one
• CAS No: 1396685-27-0
• MF: C₁₉H₂₇NO₅S
• MW: 381.486384630203
• CID: 6061935
• PubChem ID: 71789610
• Update Time: 2025-07-09

1-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonan-2-yl}-2-4-(propane-2-sulfonyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonan-2-yl}-2-4-(propane-2-sulfonyl)phenylethan-1-one
• F6213-0249
• 1-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl}-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one
• 1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)-2-(4-(isopropylsulfonyl)phenyl)ethanone
• AKOS024539422
• 1-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)-2-(4-propan-2-ylsulfonylphenyl)ethanone
• VU0537294-1
• 1396685-27-0

• Inchi： 1S/C19H27NO5S/c1-14(2)26(22,23)16-7-5-15(6-8-16)9-17(21)20-10-19(11-20)12-24-18(3,4)25-13-19/h5-8,14H,9-13H2,1-4H3
• InChI Key： NYZNXFOBPMZDHG-UHFFFAOYSA-N
• SMILES： S(C(C)C)(C1C=CC(=CC=1)CC(N1CC2(COC(C)(C)OC2)C1)=O)(=O)=O

Computed Properties

• Exact Mass: 381.16099414g/mol
• Monoisotopic Mass: 381.16099414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.3Ų

Additional information on 1-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonan-2-yl}-2-4-(propane-2-sulfonyl)phenylethan-1-one

Chemical Compound CAS No. 1396685-27-0: A Comprehensive Overview

The chemical compound with CAS No. 1396685-27-0, also known as 1-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl}-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one, is a highly specialized molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom at position 2 of the azaspiro ring system.

The spiro[3.5]nonane core of this compound is a bicyclic structure that provides significant steric hindrance and rigidity to the molecule. The presence of two methyl groups at positions 7 and 7 of the spiro ring further enhances the steric bulk, which can influence the compound's pharmacokinetic properties and interactions with biological targets. The propane-2-sulfonyl group attached to the phenyl ring introduces a sulfonamide moiety, which is commonly associated with improved bioavailability and metabolic stability in pharmaceutical compounds.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The ethanone group at position 1 of the molecule serves as a key functional group for hydrogen bonding and interaction with protein targets. Researchers have reported that this compound exhibits selectivity towards certain kinases, making it a promising candidate for further preclinical evaluation.

From a synthetic standpoint, the construction of this complex molecule involves a multi-step synthesis pathway that includes spirocyclic formation, sulfonation reactions, and ketone functionalization. The synthesis strategy typically employs advanced coupling reactions and protecting group chemistry to achieve the desired stereochemistry and regioselectivity.

In terms of physical properties, this compound has a high molecular weight due to its complex structure, resulting in limited aqueous solubility but favorable lipophilicity profiles that enhance its ability to cross cellular membranes. These properties are advantageous for drug delivery applications where sustained release or targeted delivery is desired.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of this compound through structural modifications and prodrug strategies. Additionally, computational modeling studies are being conducted to predict its binding affinity towards various biological targets and to guide further optimization efforts.

In conclusion, CAS No. 1396685-27-0 represents a cutting-edge advancement in chemical synthesis and drug discovery. Its unique structural features and promising biological activity make it a valuable asset in the pursuit of novel therapeutic agents.